N-1,3-benzodioxol-5-yl-2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(6-ethyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C21H18N4O5S2/c1-2-25-15-6-4-3-5-14(15)20-18(32(25,27)28)10-22-21(24-20)31-11-19(26)23-13-7-8-16-17(9-13)30-12-29-16/h3-10H,2,11-12H2,1H3,(H,23,26)
• InChI Key: AKQNMYXKEHYRAW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H18N4O5S2
• Molecular Weight: 470.5 g/mol

Description

A compound’s description often includes its IUPAC name, common names, and structural formula. It may also include information about the class of compounds it belongs to and its key structural features.

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, and conditions of the reaction.

Molecular Structure Analysis

This involves analyzing the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction conditions, the mechanism, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, reactivity, and spectral properties.

Scientific Research Applications

Pharmacological Target Inhibition and Antiviral Activity Compounds featuring benzothiazole and pyrimidine structures have been explored for their potential in inhibiting various pharmacological targets. For instance, benzothiazole derivatives have shown efficacy as phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors, offering a pathway to addressing metabolic stability challenges in drug development (Stec et al., 2011). Similarly, pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives have demonstrated potent anti-HIV activities, highlighting the significance of structural modifications at specific positions for enhanced antiviral effects (Mizuhara et al., 2012).

Anti-inflammatory and Analgesic Properties The exploration of novel compounds for anti-inflammatory and analgesic properties is a critical area of pharmaceutical research. Benzothiazole/benzoxazole derivatives, for instance, have been synthesized and evaluated for their in vitro and in vivo anti-inflammatory activities, as well as their potential to inhibit p38α MAP kinase, an enzyme involved in inflammatory responses (Tariq et al., 2018).

Antitumor Activity The antitumor potential of compounds featuring the benzothiazole structure has been investigated, with several derivatives showing considerable activity against cancer cell lines. This suggests that modifications incorporating benzothiazole could yield compounds with promising antitumor applications (Yurttaş et al., 2015).

Insecticidal and Antimicrobial Activity The synthesis of heterocyclic compounds incorporating thiadiazole moieties has been explored for their potential insecticidal activity against agricultural pests, such as the cotton leafworm (Fadda et al., 2017). Additionally, benzothiazole derivatives have been synthesized and evaluated for Src kinase inhibitory and anticancer activities, further emphasizing the versatility of this structural motif in developing new therapeutic agents (Fallah-Tafti et al., 2011).

Mechanism of Action

For biologically active compounds, the mechanism of action refers to its biochemical interaction that results in a pharmacological effect. It could involve binding to a receptor, inhibiting an enzyme, or other cellular effects.

Safety and Hazards

This involves understanding the compound’s toxicity, flammability, environmental impact, and precautions for safe handling.